Cas no 64227-19-6 (Carbamic acid, (3-oxobutyl)-, ethyl ester)
64227-19-6 structure
Product Name:Carbamic acid, (3-oxobutyl)-, ethyl ester
CAS No:64227-19-6
MF:C7H13NO3
MW:159.183022260666
CID:1673832
Update Time:2024-09-03
Carbamic acid, (3-oxobutyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, (3-oxobutyl)-, ethyl ester
- Carbamic acid, N-(3-oxobutyl)-, ethyl ester
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- Inchi: 1S/C7H13NO3/c1-3-11-7(10)8-5-4-6(2)9/h3-5H2,1-2H3,(H,8,10)
- InChI Key: SXILPUBXZGZGOH-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)NCCC(=O)C
Computed Properties
- Exact Mass: 159.08959
Experimental Properties
- Density: 1.036±0.06 g/cm3(Predicted)
- Boiling Point: 271.5±23.0 °C(Predicted)
- PSA: 55.4
- pka: 12.27±0.46(Predicted)
Carbamic acid, (3-oxobutyl)-, ethyl ester Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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